Cas no 898779-53-8 (1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• CAS No: 898779-53-8
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1948113
• PubChem ID: 24726457
• Update Time: 2025-05-25

1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-3-(3,4-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• LogP
• 1-(4-chloro-3-fluorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• AKOS016022257
• 898779-53-8
• 1-(4-Chloro-3-fluorophenyl)-3-(3,4-dimethylphenyl)-1-propanone
• DTXSID30644850
• MFCD03843843

• MDL： MFCD03843843
• Inchi： 1S/C17H16ClFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-15(18)16(19)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： ZLVNHFSCEBSOHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 290.0873710Da
• Monoisotopic Mass: 290.0873710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one

Comprehensive Overview of 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 898779-53-8)

The compound 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 898779-53-8) is a specialized organic molecule with significant applications in pharmaceutical and material science research. This ketone derivative features a unique structural framework, combining a halogen-substituted phenyl ring and a dimethylphenyl group, which contributes to its distinct chemical properties. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive agents and advanced materials.

In recent years, the demand for fluorinated and chlorinated aromatic compounds like 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one has surged, driven by their utility in drug discovery and agrochemical formulations. The presence of both chloro and fluoro substituents enhances the molecule's stability and reactivity, making it a valuable intermediate in synthetic chemistry. This aligns with current trends in green chemistry, where researchers seek efficient methods to incorporate halogens into organic frameworks.

The synthesis of CAS No. 898779-53-8 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation processes. Its molecular weight and logP value suggest moderate lipophilicity, which is advantageous for applications in medicinal chemistry. Recent studies highlight its potential as a pharmacophore in designing enzyme inhibitors, particularly for targets involved in inflammatory pathways.

From an industrial perspective, 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one has garnered attention in the development of specialty chemicals for electronics and coatings. Its aromatic-propanone backbone provides thermal stability, while the halogen atoms offer opportunities for further functionalization. This versatility addresses growing market needs for high-performance materials in sectors like flexible electronics and renewable energy technologies.

Analytical characterization of this compound employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The crystalline form of 898779-53-8 has been studied using X-ray diffraction, revealing important insights into its molecular packing and intermolecular interactions. These properties are crucial for understanding its behavior in various formulations and guiding structure-activity relationship studies.

Environmental and safety considerations for handling 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation. The compound's biodegradation profile and ecotoxicity are subjects of ongoing research, reflecting the chemical industry's focus on sustainable practices.

Future research directions for CAS 898779-53-8 may explore its potential in catalysis and nanomaterial synthesis. The compound's ability to participate in cross-coupling reactions makes it interesting for creating molecular scaffolds with tailored properties. Additionally, computational studies using quantum mechanical methods could predict novel applications in optoelectronic devices or as a building block for metal-organic frameworks.

The commercial availability of 1-(4-chloro-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current pricing trends reflect the compound's niche status and the complexity of its synthesis. Researchers often search for alternative synthesis routes or derivatization methods to enhance cost-effectiveness while maintaining high purity standards.

In conclusion, 898779-53-8 represents an important chemical entity bridging multiple disciplines. Its dual halogen substitution pattern and extended conjugation system offer numerous possibilities for innovation in life sciences and material engineering. As synthetic methodologies advance and analytical capabilities grow, this compound will likely find expanded applications in cutting-edge technologies addressing global challenges in healthcare and sustainable development.